Cas no 85862-86-8 (1-azido-4-methanesulfonylbenzene)

• Product Name: 1-azido-4-methanesulfonylbenzene
• CAS No: 85862-86-8
• MF: C₇H₇N₃O₂S
• MW: 197.214379549026
• MDL: MFCD23938466
• CID: 663032
• PubChem ID: 58022804
• Update Time: 2025-04-23

1-azido-4-methanesulfonylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-azido-4-(methylsulfonyl)-
• 1-azido-4-methylsulfonylbenzene
• DTXSID80728659
• EN300-279811
• 1-Azido-4-(methanesulfonyl)benzene
• SCHEMBL13598185
• 85862-86-8
• F2157-0568
• 1-Azido-4-methanesulfonylbenzene
• AKOS019149727
• HZFMOHIBTBOZRU-UHFFFAOYSA-N
• 1-azido-4-methanesulfonylbenzene

• MDL： MFCD23938466
• Inchi： 1S/C7H7N3O2S/c1-13(11,12)7-4-2-6(3-5-7)9-10-8/h2-5H,1H3
• InChI Key： HZFMOHIBTBOZRU-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)N=[N+]=[N-])(=O)=O

Computed Properties

• Exact Mass: 197.02589765g/mol
• Monoisotopic Mass: 197.02589765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 1-azido-4-methanesulfonylbenzene

Benzene, 1-azido-4-(methylsulfonyl)- (CAS No. 85862-86-8): A Comprehensive Overview

Benzene, 1-azido-4-(methylsulfonyl)- (CAS No. 85862-86-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This compound, often referred to as 1-azido-4-(methylsulfonyl)benzene, belongs to the class of azido-substituted benzenes, which are widely studied for their reactivity and potential uses in various fields, including pharmaceuticals, materials science, and chemical synthesis.

The molecular structure of Benzene, 1-azido-4-(methylsulfonyl)- features an azido group (-N₃) and a methylsulfonyl group (-SO₂CH₃) attached to a benzene ring. This combination of functional groups imparts distinct chemical characteristics, making it a valuable intermediate in organic synthesis. Researchers are particularly interested in its potential for click chemistry applications, a rapidly growing area in modern chemistry that focuses on efficient and selective reactions.

One of the most notable properties of 1-azido-4-(methylsulfonyl)benzene is its reactivity in cycloaddition reactions, especially with alkynes, to form triazole derivatives. This reactivity is highly sought after in drug discovery and materials science, where the ability to create complex molecular architectures with precision is crucial. The compound's stability under various conditions also makes it a reliable choice for laboratory use.

In the pharmaceutical industry, Benzene, 1-azido-4-(methylsulfonyl)- is explored as a building block for the synthesis of bioactive molecules. Its azido group can be leveraged to introduce nitrogen-rich functionalities into drug candidates, potentially enhancing their binding affinity or metabolic stability. Recent studies have highlighted its role in the development of targeted therapies and bioconjugation techniques, aligning with the growing demand for personalized medicine.

From an industrial perspective, 85862-86-8 is valued for its role in polymer chemistry. The compound can be incorporated into polymeric materials to modify their physical properties, such as thermal stability or mechanical strength. This has implications for advanced materials used in electronics, coatings, and adhesives, where performance under extreme conditions is critical.

The environmental and safety profile of Benzene, 1-azido-4-(methylsulfonyl)- is another area of interest. While the compound is generally handled with standard laboratory precautions, its decomposition products and long-term stability are subjects of ongoing research. This aligns with the broader trend of green chemistry, where the focus is on developing sustainable and environmentally benign chemical processes.

Market trends indicate a steady demand for 1-azido-4-(methylsulfonyl)benzene, driven by its applications in high-growth sectors like biotechnology and advanced materials. Suppliers and manufacturers are increasingly offering this compound in high purity grades to meet the needs of research and industrial applications. The compound's CAS number, 85862-86-8, is frequently searched in academic and commercial databases, reflecting its relevance in contemporary chemistry.

In conclusion, Benzene, 1-azido-4-(methylsulfonyl)- (CAS No. 85862-86-8) is a multifaceted compound with significant potential across multiple disciplines. Its unique chemical properties, coupled with its applications in cutting-edge research, make it a subject of enduring interest. As the fields of click chemistry, drug discovery, and materials science continue to evolve, the importance of this compound is likely to grow, solidifying its place in the toolkit of modern chemists.